Cas no 5215-07-6 (1-AMINO-3-(4-CHLOROPHENOXY)PROPAN-2-OL)

• Product Name: 1-AMINO-3-(4-CHLOROPHENOXY)PROPAN-2-OL
• CAS No: 5215-07-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD04426760
• CID: 936470
• PubChem ID: 2770882
• Update Time: 2025-05-27

1-AMINO-3-(4-CHLOROPHENOXY)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-3-(4-CHLOROPHENOXY)PROPAN-2-OL
• 1-Amino-3-(4-chloro-phenoxy)-propan-2-ol
• SR-01000011055
• WCTVXSRNGUMJKC-UHFFFAOYSA-N
• AKOS016041771
• Oprea1_331977
• DTXSID40377884
• 1-amino-3-(4-chloro-phenoxy)-propane-2-ol
• SCHEMBL773201
• 5215-07-6
• EN300-237674
• CS-0268417
• SR-01000011055-1
• F1276-0014
• AKOS000142923

• MDL： MFCD04426760
• Inchi： 1S/C9H12ClNO2/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,12H,5-6,11H2
• InChI Key： WCTVXSRNGUMJKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(CN)O

Computed Properties

• Exact Mass: 201.056
• Monoisotopic Mass: 201.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

1-AMINO-3-(4-CHLOROPHENOXY)PROPAN-2-OL Security Information

• HazardClass：IRRITANT

Additional information on 1-AMINO-3-(4-CHLOROPHENOXY)PROPAN-2-OL

1-Amino-3-(4-Chlorophenoxy)Propan-2-Ol: A Comprehensive Overview

1-Amino-3-(4-Chlorophenoxy)Propan-2-Ol, also known by its CAS number CAS No 5215-07-6, is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for further functionalization. Recent studies have highlighted its role in the development of advanced materials and its utility in organic synthesis.

The molecular structure of 1-Amino-3-(4-Chlorophenoxy)Propan-2-Ol consists of a central propane backbone with an amino group at position 1 and a phenoxy group substituted with a chlorine atom at position 3. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The presence of the amino group allows for easy modification, enabling the creation of derivatives with enhanced functionality.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of bioactive molecules. For instance, studies have demonstrated its potential as a precursor in the synthesis of antiviral agents and anticancer drugs. Its ability to undergo various chemical transformations, such as alkylation, acylation, and coupling reactions, has made it a valuable building block in organic chemistry.

In the field of materials science, 1-Amino-3-(4-Chlorophenoxy)Propan-2-Ol has been explored for its use in polymer synthesis and surface modification. Its unique properties make it an ideal candidate for developing advanced coatings and adhesives with improved mechanical and thermal stability. Additionally, its application in drug delivery systems has been investigated, where it serves as a carrier for targeted drug release.

The synthesis of CAS No 5215-07-6 involves a multi-step process that typically begins with the preparation of the phenoxy group followed by amino group introduction. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of safety considerations, handling 1-Amino-3-(4-Chlorophenoxy)Propan-2-Ol requires adherence to standard laboratory protocols to ensure proper ventilation and personal protective equipment use. While it is not classified as a hazardous material under normal conditions, precautions should be taken to prevent prolonged exposure or ingestion.

The environmental impact of this compound has also been a subject of recent studies. Research indicates that it undergoes biodegradation under specific conditions, making it less persistent in natural ecosystems compared to other similar compounds. However, further investigation is needed to fully understand its long-term environmental effects.

In conclusion, 1-Amino-3-(4-Chlorophenoxy)Propan-2-Ol, or CAS No 5215-07-6, stands out as a significant compound with diverse applications across multiple disciplines. Its chemical versatility and potential for further functionalization continue to drive innovation in both academic and industrial settings. As research progresses, new insights into its properties and applications are expected to emerge, solidifying its role as an essential component in modern chemistry.